Cas no 688763-07-7 (2,6-Dichlorophenylsulfonylethanol)

2,6-Dichlorophenylsulfonylethanol is a chlorinated aromatic sulfonyl compound with a hydroxyl-functionalized side chain, offering versatile reactivity in organic synthesis. Its dichlorinated phenyl ring enhances electrophilic substitution selectivity, while the sulfonyl and ethanol moieties provide sites for further functionalization, making it valuable in pharmaceutical and agrochemical intermediate synthesis. The compound's structural features contribute to its stability and compatibility with a range of reaction conditions. Its well-defined reactivity profile allows for precise modifications, facilitating applications in cross-coupling, nucleophilic displacement, or esterification reactions. The product is typically characterized by high purity, ensuring consistent performance in synthetic workflows.
2,6-Dichlorophenylsulfonylethanol structure
688763-07-7 structure
Product Name:2,6-Dichlorophenylsulfonylethanol
CAS No:688763-07-7
MF:
MW:
MDL:MFCD03789221
CID:4657016
Update Time:2025-05-19

2,6-Dichlorophenylsulfonylethanol Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichlorophenylsulfonylethanol
    • MDL: MFCD03789221
    • Inchi: InChI=1S/C8H8Cl2O3S/c9-6-2-1-3-7(10)8(6)14(12,13)5-4-11/h1-3,11H,4-5H2
    • InChI Key: IJNSNMIPCMBHHL-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C(=C1)Cl)S(=O)(=O)CCO)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

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Additional information on 2,6-Dichlorophenylsulfonylethanol

Comprehensive Guide to 2,6-Dichlorophenylsulfonylethanol (CAS No. 688763-07-7): Properties, Applications, and Market Insights

2,6-Dichlorophenylsulfonylethanol (CAS No. 688763-07-7) is a specialized organosulfur compound with a unique molecular structure that combines a dichlorophenyl group with a sulfonylethanol moiety. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals frequently search for information about its synthesis methods, solubility properties, and safety data, making it a trending topic in chemical forums and academic discussions.

The molecular formula of 2,6-Dichlorophenylsulfonylethanol reveals interesting physicochemical properties. With a molecular weight of approximately 255.12 g/mol, this compound typically appears as a white to off-white crystalline powder. Its melting point and boiling point characteristics make it suitable for various industrial processes, while its moderate water solubility and better solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol enhance its utility in different applications. Recent studies have focused on optimizing its purification techniques to achieve higher yields, addressing a common challenge mentioned in many research queries.

In the pharmaceutical industry, 2,6-Dichlorophenylsulfonylethanol serves as a crucial building block for developing drug candidates. Its structural features make it valuable for creating sulfonamide-based therapeutics, particularly in areas such as enzyme inhibition and receptor modulation. Many researchers investigating antibacterial agents or anti-inflammatory drugs explore this compound's potential, as evidenced by numerous patent applications and scientific publications. The compound's bioavailability profile and metabolic stability are currently hot topics in medicinal chemistry circles.

The agrochemical sector has also found valuable applications for 2,6-Dichlorophenylsulfonylethanol. As a key intermediate in synthesizing certain herbicides and fungicides, this compound contributes to developing more effective crop protection solutions. With growing global concerns about sustainable agriculture and food security, researchers are examining how modifications to its structure could lead to environmentally friendly pesticides with reduced ecological impact. These investigations align with current searches about green chemistry alternatives in pest management.

From a material science perspective, 2,6-Dichlorophenylsulfonylethanol demonstrates potential in creating advanced polymeric materials. Its ability to participate in polymerization reactions and modify surface properties has sparked interest in applications ranging from specialty coatings to membrane technologies. Recent discussions in materials forums frequently mention its role in developing high-performance polymers with enhanced thermal stability, a property highly sought after in automotive and aerospace industries.

The global market for 2,6-Dichlorophenylsulfonylethanol reflects increasing demand across multiple sectors. Market analysis reports indicate steady growth in consumption, particularly in regions with strong pharmaceutical manufacturing and agricultural chemical production capabilities. Current price trends and supply chain dynamics for this compound are common search topics among procurement specialists and business analysts. The compound's patent landscape and manufacturing process innovations also generate significant interest, as companies seek competitive advantages in this niche chemical market.

Quality control and analytical methods for 2,6-Dichlorophenylsulfonylethanol represent another area of frequent inquiry. Standard techniques such as HPLC analysis, mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify purity and identity. Recent advancements in analytical chemistry have led to improved detection limits and faster analysis times, addressing common challenges mentioned in laboratory discussions. The compound's spectral data and chromatographic behavior are often requested by quality assurance professionals.

Environmental and handling considerations for 2,6-Dichlorophenylsulfonylethanol follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage typically requires cool, dry conditions away from incompatible materials. These safety aspects generate numerous search queries from laboratory technicians and industrial users seeking best practices for working with this chemical.

Future research directions for 2,6-Dichlorophenylsulfonylethanol may explore its potential in emerging fields such as bioconjugation chemistry or catalysis. The compound's unique structure offers possibilities for creating novel molecular probes or ligands in transition metal complexes. As synthetic methodologies advance, researchers anticipate discovering new applications that could expand the compound's utility beyond current uses. These prospects align with growing interest in multifunctional chemical building blocks that can serve diverse scientific needs.

In conclusion, 2,6-Dichlorophenylsulfonylethanol (CAS No. 688763-07-7) represents a versatile and valuable compound with wide-ranging applications across multiple industries. Its significance in pharmaceutical development, agrochemical innovation, and advanced materials ensures continued research interest and commercial demand. As scientific understanding of this compound deepens and new applications emerge, 2,6-Dichlorophenylsulfonylethanol will likely maintain its position as an important tool in chemical research and industrial processes for years to come.

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